Cas no 2248412-27-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate
• CAS No: 2248412-27-1
• MF: C₂₀H₁₅NO₆
• MW: 365.336205720901
• CID: 6410691
• PubChem ID: 165978735
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248412-27-1
• EN300-6521323
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

• Inchi： 1S/C20H15NO6/c1-11-7-8-12-10-20(2,26-18(24)15(12)9-11)19(25)27-21-16(22)13-5-3-4-6-14(13)17(21)23/h3-9H,10H2,1-2H3
• InChI Key： GYINXQKCBDBGJG-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C)C=CC=2CC1(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C)=O

Computed Properties

• Exact Mass: 365.08993720g/mol
• Monoisotopic Mass: 365.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 90Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS No. 2248412-27-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate (CAS No. 2248412-27-1) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole moiety linked to a 3,7-dimethyl-2-benzopyran derivative through a carboxylate bridge. This intricate architecture makes it a subject of interest in pharmaceutical and materials science research, particularly for its potential applications in drug design and functional materials.

In recent years, researchers have focused on derivatives of isoindole and benzopyran due to their biological activities and photophysical properties. The combination of these two scaffolds in CAS No. 2248412-27-1 suggests possible utility in areas such as fluorescence labeling or as a building block for bioactive molecules. Its 3,7-dimethyl substitution pattern may influence solubility and metabolic stability, which are critical factors in medicinal chemistry. These attributes align with current trends in small-molecule drug discovery and organic electronics, where tailored molecular designs are essential.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate typically involves multi-step organic reactions, including esterification and cyclization processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. Given the growing demand for high-purity intermediates in pharmaceutical manufacturing, this compound’s characterization data is valuable for quality control protocols.

From an industrial perspective, CAS No. 2248412-27-1 may serve as a precursor for advanced materials. For instance, its conjugated system could be explored for organic light-emitting diodes (OLEDs) or photovoltaic applications, topics frequently searched in academic and commercial databases. Additionally, its potential role in bioconjugation strategies—where molecules are tagged for diagnostic or therapeutic purposes—has garnered attention, reflecting broader interest in targeted drug delivery systems.

Environmental and regulatory considerations are also relevant when discussing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,7-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxylate. While not classified as hazardous, its handling should adhere to standard laboratory safety practices. Researchers often inquire about green chemistry alternatives for synthesizing such compounds, emphasizing the need for sustainable methodologies in line with global ESG (Environmental, Social, and Governance) goals.

In summary, CAS No. 2248412-27-1 represents a versatile chemical entity with multifaceted applications. Its structural complexity and functional groups make it a compelling candidate for further investigation in both life sciences and material engineering. As the scientific community continues to explore molecular diversity and structure-activity relationships, compounds like this will remain at the forefront of innovation.